4-Fluoro-5-methylpyridin-2-amine

• IUPAC Name: 4-fluoro-5-methylpyridin-2-amine
• InChI: InChI=1S/C6H7FN2/c1-4-3-9-6(8)2-5(4)7/h2-3H,1H3,(H2,8,9)
• InChI Key: GICWTFCCBXATIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1F)N
• Molecular Formula: C6H7FN2
• Molecular Weight: 126.13 g/mol

Description

4-Fluoro-5-methylpyridin-2-amine is a chemical compound with the CAS Number: 1211535-84-0. It has a molecular weight of 126.13. The compound is typically stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C. It is available in either a solid or liquid physical form.

It is more lipophilic and slightly more basic compared to similar compounds.

Scientific Research Applications

Synthesis and Structural Analysis

4-Fluoro-5-methylpyridin-2-amine plays a crucial role in the synthesis of various chemical compounds. For instance, its reactions with primary aromatic and heteroaromatic amines lead to the formation of novel thiazole derivatives (Burger, Höß, & Geith, 1990). Additionally, this compound is instrumental in creating complex structures, as demonstrated in the conformational analysis and crystal structure studies of certain fluoro-piperidinyl derivatives (Ribet et al., 2005).

Chemical Process Development

The compound is used in various chemical process developments. For example, it is synthesized from methyl 3-methylpyridine-2-carboxylate through a series of reactions including oxidation, nitration, reduction, and a modified Balz-Schiemann reaction, showcasing its versatility in organic synthesis (Shi Qunfeng et al., 2012).

Catalysis and Reaction Studies

The compound is also significant in catalysis and reaction studies. For example, it is involved in the chemoselective functionalization of halopyridines, an important process in the development of various pharmaceutical and agrochemical compounds (Stroup et al., 2007).

Synthesis of Herbicides

In the agricultural sector, derivatives of this compound are synthesized for potential use as herbicides. This involves the cascade cyclization of fluoroalkyl alkynylimines with primary amines, illustrating the compound’s application in creating agrichemicals (Johnson et al., 2015).

Development of Novel Pyridine Derivatives

This compound is key in the synthesis of novel pyridine-based derivatives, which are explored for various biological activities, including antibacterial and anticancer properties (Ahmad et al., 2017).

Safety and Hazards

The compound is classified as dangerous with hazard statements H301-H311-H331. This means it is toxic if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

The primary target of 4-Fluoro-5-methylpyridin-2-amine is the potassium (K+) channels . These channels play a crucial role in maintaining the resting membrane potential and regulating the action potentials in neurons .

Mode of Action

This compound acts as a K+ channel blocker . It binds to exposed K+ channels in demyelinated axons, reducing the leakage of intracellular K+ and enhancing impulse conduction .

Biochemical Pathways

The compound’s action on K+ channels affects the neuronal signaling pathways . By blocking the K+ channels, it prevents the efflux of K+ ions, thereby enhancing axonal conduction and improving neuronal signaling .

Pharmacokinetics

The compound exhibits greater lipophilicity compared to similar compounds, which could potentially enhance its bioavailability . It also shows more stability towards oxidation in vitro by the cytochrome P450 enzyme CYP2E1 , which is responsible for the metabolism of similar compounds .

Result of Action

The blocking of K+ channels and enhancement of axonal conduction can lead to improved neuronal signaling . This could potentially be beneficial in conditions like multiple sclerosis, where demyelination of axons impairs neuronal signaling .